BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
2-Chloro-4-methylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-4-methylpyridine

Cat. No.: B103993

This guide provides essential safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2-Chloro-4-methylpyridine.
Adherence to these procedures is critical for ensuring a safe laboratory environment and
maintaining chemical integrity.

Hazard Identification and Chemical Properties

2-Chloro-4-methylpyridine is a hazardous substance that requires careful handling. It is
classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

[3]14]

Table 1: GHS Hazard Classification

Hazard Class Hazard Statement
Skin Irritation H315: Causes skin irritation[1][3][4]
Eye Irritation H319: Causes serious eye irritation[1][3][4]

| Specific Target Organ Toxicity (Single Exposure) | H335: May cause respiratory irritation[1][3]
[4]]

Table 2: Physical and Chemical Properties
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Property

Molecular Formula

Value

CeHeCIN[4][5]

Molecular Weight 127.57 g/mol [2][4]

Appearance Colorless to light yellow liquid[5][6]
Boiling Point 194-195 °CJ[2][6]

Density 1.142 g/mL at 25 °C[2][6]

Flash Point 89.6 °C[5]

| Vapor Pressure | 0.593 mmHg at 25 °C[5] |

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is the most critical line of

defense when handling 2-Chloro-4-methylpyridine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Eye/Face Protection

Recommended Equipment

Tightly fitting safety
goggles with side-shields.
[1107]

Standard

Must conform to EN 166
(EVU) or be NIOSH (US)
approved.[1][7]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).

Fire/flame-resistant and

impervious lab coat or clothing.

[1](8]

Gloves must be inspected
before use and changed
frequently, especially after

direct contact.[9]

| Respiratory Protection | Use in a well-ventilated area or under a chemical fume hood.[8] If

exposure limits are exceeded or irritation is experienced, use a full-face respirator with an
appropriate filter (e.g., Type ABEK (EN14387)).[1][2] | A NIOSH/MSHA-approved respirator
should be used when necessary.[9] |
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Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are essential to minimize exposure and maintain the quality of the
chemical.

1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[10]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][8]
» Remove all potential sources of ignition from the handling area.[1]
2. Donning PPE:

« Before handling, put on all required PPE as specified in Table 3. Inspect gloves for any signs
of damage or degradation before use.

3. Chemical Handling:

» Avoid the formation of aerosols or dust.[1]

e Use non-sparking tools for all transfers and manipulations.[1]

o Keep the container tightly closed when not in use.[1]

¢ Avoid contact with skin, eyes, and clothing.[1]

4., Storage:

» Store the chemical in a cool, dry, and well-ventilated area.[6]

e The ideal storage temperature is between 2-8°C or below room temperature.[8]
o Keep the container tightly sealed and store in a locked location.[1]

e Protect from direct sunlight and moisture.[8][11]
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5. After Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

o Carefully remove and properly dispose of or decontaminate PPE.
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Workflow for Handling 2-Chloro-4-methylpyridine
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Caption: Workflow for Handling 2-Chloro-4-methylpyridine.
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Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Accidental Release or Spill:

Evacuate all personnel from the immediate spill area.[1]

Ensure the area is well-ventilated.[1]

Remove all sources of ignition.[1]

Wearing appropriate PPE, contain the spill to prevent it from entering drains.[1]

Collect the spilled material using non-sparking tools and place it into a suitable, closed
container for disposal.[1][11]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[12] Remove contact lenses if present and easy to do so.[1]
Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected skin area
with plenty of soap and water.[1] If skin irritation occurs, seek medical attention.[1]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[1] If the person feels unwell, seek medical help.[1]

 Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Call a poison control
center or doctor immediately for treatment advice.[1]
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Emergency Response for 2-Chloro-4-methylpyridine Exposure

Exposure Event
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\ \ Y
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\ \ Y
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Click to download full resolution via product page

Caption: Emergency Response for Exposure Incidents.

Disposal Plan

All waste materials must be treated as hazardous waste and disposed of according to

institutional and local regulations.

o Chemical Waste: Unused or waste 2-Chloro-4-methylpyridine should be collected in a

designated, properly labeled, and sealed container.

o Contaminated Materials: All disposable PPE (gloves, etc.), spill cleanup materials, and

empty containers must be collected in a sealed bag or container, labeled as hazardous
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waste, and disposed of accordingly.[9]

o Contact your institution's environmental health and safety department for specific disposal
procedures. Do not dispose of this chemical down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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